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Compound of Interest

methyl 3-iodo-1H-indole-6-
Compound Name:
carboxylate

Cat. No.: B1353416

Essential Safety and Handling Guide for Methyl
3-iodo-1H-indole-6-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
Methyl 3-iodo-1H-indole-6-carboxylate (CAS 850374-98-0). Adherence to these procedures
is vital for ensuring laboratory safety and minimizing environmental impact.

Hazard Identification and Classification

Methyl 3-iodo-1H-indole-6-carboxylate is classified as a hazardous substance. The primary
hazards associated with this compound are outlined in the table below.[1]
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Hazard Classification Category GHS Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )

skin
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
Irritation irritation
Specific Target Organ Toxicity - H335: May cause respiratory
Category 3

Single Exposure

irritation

Personal Protective Equipment (PPE)

The following personal protective equipment must be worn at all times when handling Methyl

3-iodo-1H-indole-6-carboxylate.

PPE Type

Specification

Purpose

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber)

To prevent skin contact and

absorption.

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles

To protect eyes from dust

particles and splashes.

Skin and Body Protection

Laboratory coat, long-sleeved

clothing, and closed-toe shoes

To prevent skin exposure.

Respiratory Protection

Use in a well-ventilated area. A
respirator may be necessary if

dust is generated.

To prevent inhalation of

irritating dust.

Operational Plan: Step-by-Step Handling Procedure

1. Receiving and Inspection:
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Upon receipt, visually inspect the container for any damage or leaks.

Ensure the supplier's label and hazard pictograms are clearly visible.

Verify that the Safety Data Sheet (SDS) is readily available.

. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[1]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[2]

The storage area should be clearly marked with the appropriate hazard signs.

. Weighing and Aliquoting:

All weighing and handling of the solid compound should be conducted in a certified chemical
fume hood to ensure adequate ventilation.[1]

Use a dedicated set of spatulas and weighing boats.

Minimize the creation of dust.

Clean the weighing area and equipment thoroughly after use.

. Use in Experimental Setups:

When adding the compound to a reaction vessel, do so carefully to avoid splashing or
generating dust.

Ensure that the experimental setup is secure and properly assembled.

Always wear the prescribed PPE.

. Post-Experiment Handling:

Decontaminate all non-disposable equipment that has come into contact with the chemical.
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» Wash hands thoroughly with soap and water after handling the compound, even if gloves
were worn.[1]

Disposal Plan
1. Waste Segregation and Collection:

o Methyl 3-iodo-1H-indole-6-carboxylate is a halogenated organic compound and must be
disposed of as hazardous waste.

o Use a dedicated, clearly labeled, and sealed container for "Halogenated Organic Solid
Waste".

» Do not mix with non-halogenated, acidic, basic, or aqueous waste streams.
2. Disposal Procedure:

» All chemical waste must be disposed of in accordance with local, state, and federal
regulations.

» Contact your institution's Environmental Health and Safety (EHS) department for specific
procedures and to schedule a waste pickup.

» Do not dispose of this chemical down the drain or in regular trash.[2]
3. Spill Management:

 In case of a small spill, and if you are trained to do so, carefully sweep up the solid material,
avoiding dust generation.

» Place the spilled material and any contaminated cleaning supplies into a sealed container for
hazardous waste disposal.

o For larger spills, evacuate the area and contact your institution's emergency response team.

Experimental Workflow
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Workflow for Handling Methyl 3-iodo-1H-indole-6-carboxylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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